Physicochemical properties of 1-Cyclopropyl-1-(2,4-dimethoxyphenyl)ethanol
Physicochemical properties of 1-Cyclopropyl-1-(2,4-dimethoxyphenyl)ethanol
An In-Depth Technical Guide to the Physicochemical Properties of 1-Cyclopropyl-1-(2,4-dimethoxyphenyl)ethanol
Authored by: A Senior Application Scientist
Abstract
This technical guide provides a comprehensive analysis of the core physicochemical properties of 1-Cyclopropyl-1-(2,4-dimethoxyphenyl)ethanol, a molecule of interest in contemporary drug discovery and development. Addressed to researchers, medicinal chemists, and formulation scientists, this document moves beyond a simple recitation of data. It delves into the causality behind why specific characterization studies are critical, grounding each experimental protocol in the rigorous framework of regulatory expectations and scientific best practices. We will explore the molecule's identity, structure, solubility, lipophilicity, ionization constant (pKa), and stability, presenting not just the data but the field-proven methodologies for their reliable determination. The narrative emphasizes a self-validating system of protocols, ensuring that the data generated is robust, reproducible, and fit for purpose in a regulated environment.
Introduction: Context and Significance
The journey of a new chemical entity (NCE) from laboratory bench to clinical application is underpinned by a thorough understanding of its fundamental physicochemical properties. These characteristics are not mere data points; they are the primary determinants of a drug candidate's behavior, influencing everything from its manufacturability and formulation to its absorption, distribution, metabolism, and excretion (ADME) profile. The U.S. Food and Drug Administration (FDA) mandates the adequate characterization of drug substances with respect to their identity, physical form, purity, and relevant physicochemical properties to ensure product quality and consistency throughout the lifecycle.[1][2]
1-Cyclopropyl-1-(2,4-dimethoxyphenyl)ethanol (CAS 1342552-80-0) incorporates several structural motifs of interest in medicinal chemistry. The cyclopropyl group can enhance metabolic stability and potency, while the dimethoxyphenyl moiety influences solubility and receptor interactions.[3] The tertiary alcohol is a key hydrogen bonding feature. Understanding the interplay of these groups is paramount for predicting the molecule's performance. This guide provides the foundational knowledge required to advance such a candidate with confidence.
Molecular Identity and Structure
Establishing an unambiguous identity is the first step in any characterization workflow. This involves confirming the molecular formula, structure, and key identifiers.
Core Identifiers
A consistent and accurate nomenclature is essential for regulatory submissions and scientific communication.[1]
| Property | Value / Identifier | Source |
| IUPAC Name | 1-Cyclopropyl-1-(2,4-dimethoxyphenyl)ethanol | N/A |
| CAS Number | 1342552-80-0 | |
| Molecular Formula | C₁₃H₁₈O₃ | |
| InChI | 1S/C13H18O3/c1-13(14,9-4-5-9)11-7-6-10(15-2)8-12(11)16-3/h6-9,14H,4-5H2,1-3H3 | |
| InChIKey | KGECIGOFKXZHHC-UHFFFAOYSA-N | |
| SMILES | COC1=CC(C(C)(O)C2CC2)=C(OC)C=C1 | N/A |
Structural Elucidation Workflow
Caption: Workflow for the structural elucidation of a new chemical entity.
-
Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR are used to map the carbon-hydrogen framework. The expected signals for 1-Cyclopropyl-1-(2,4-dimethoxyphenyl)ethanol would include characteristic shifts for the aromatic protons, the two methoxy groups, the cyclopropyl protons, and the methyl group.
-
Mass Spectrometry (MS) : High-resolution mass spectrometry (HRMS) provides an accurate mass measurement, confirming the elemental composition and molecular formula.
-
Infrared (IR) Spectroscopy : FTIR is used to identify key functional groups. A broad absorption in the 3200-3600 cm⁻¹ region would confirm the presence of the hydroxyl (-OH) group.
Physicochemical Properties: Measurement and Rationale
The following properties are critical for predicting the in vivo fate of a drug candidate and for guiding formulation development.[4]
Solubility
Solubility is arguably the most critical physicochemical property for oral drug delivery, as a compound must be in solution to be absorbed. Poor aqueous solubility is a major cause of failure for NCEs.
Rationale: Determining solubility in various media (e.g., water, buffers at different pH values, biorelevant media) is essential. Low solubility can necessitate formulation strategies such as particle size reduction or the use of solubility enhancers.[5]
Experimental Protocol: Kinetic Solubility Assay (High-Throughput)
-
Stock Solution Preparation : Prepare a 10 mM stock solution of the test compound in 100% dimethyl sulfoxide (DMSO).
-
Assay Plate Preparation : Dispense the appropriate aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) into a 96-well microplate.
-
Compound Addition : Add a small volume of the DMSO stock solution to the aqueous buffer to achieve the desired final concentration (typically with a final DMSO concentration ≤ 1%).
-
Incubation : Shake the plate at room temperature for a defined period (e.g., 2 hours) to allow for equilibration.
-
Precipitate Removal : Centrifuge the plate to pellet any precipitated compound.
-
Quantification : Transfer the supernatant to a new plate and determine the concentration of the dissolved compound using a suitable analytical method, such as LC-UV or LC-MS/MS, against a calibration curve.[6]
Lipophilicity (LogP / LogD)
Lipophilicity, the measure of a compound's partitioning between an oily (n-octanol) and an aqueous phase, is a key predictor of membrane permeability, protein binding, and overall ADME properties. It is typically expressed as LogP (for the neutral species) or LogD (at a specific pH).
Rationale: A LogP value in the range of 1-3 is often considered optimal for oral drug candidates, balancing solubility with permeability. High LogP values can lead to poor solubility and high metabolic turnover, while low values can hinder membrane transport.
Experimental Protocol: Shake-Flask Method for LogD₇.₄
This method is considered the gold standard for its accuracy.
-
Phase Preparation : Prepare a buffer solution at pH 7.4 (e.g., phosphate buffer) and pre-saturate it with n-octanol. Similarly, pre-saturate n-octanol with the buffer. This step is critical to prevent volume changes during the experiment.
-
Compound Addition : Add a known amount of the test compound to a vial containing equal volumes of the pre-saturated n-octanol and buffer.
-
Equilibration : Shake the vial vigorously for a set time (e.g., 1-3 hours) at a constant temperature (e.g., 25°C) to allow the compound to partition between the two phases.
-
Phase Separation : Centrifuge the vial to ensure complete separation of the aqueous and octanol layers.
-
Quantification : Carefully sample each phase and determine the concentration of the compound in both the aqueous (C_aq) and octanol (C_oct) layers using a validated analytical method (e.g., HPLC-UV).
-
Calculation : Calculate LogD₇.₄ using the formula: LogD₇.₄ = log₁₀(C_oct / C_aq).
Ionization Constant (pKa)
The pKa is the pH at which a compound is 50% ionized and 50% non-ionized. For 1-Cyclopropyl-1-(2,4-dimethoxyphenyl)ethanol, the tertiary alcohol is the only ionizable group, acting as a very weak acid.
Rationale: The ionization state of a molecule at physiological pH (ranging from ~1.5 in the stomach to ~7.4 in the blood) profoundly affects its solubility, permeability, and receptor binding. While the hydroxyl group of an alcohol is very weakly acidic (pKa typically >14), understanding this property is still important.[7]
Experimental Protocol: Potentiometric Titration
-
Solution Preparation : Accurately weigh the compound and dissolve it in a suitable co-solvent/water mixture (e.g., methanol/water) to ensure solubility.
-
Titration : Place the solution in a thermostatted vessel and slowly titrate with a standardized solution of strong base (e.g., 0.1 M KOH), while monitoring the pH with a calibrated electrode.
-
Data Analysis : Plot the pH versus the volume of titrant added. The pKa can be determined from the midpoint of the titration curve. For very weak acids, specialized software is often required for accurate determination.
Stability
Assessing the chemical stability of an NCE is crucial for determining its shelf-life and identifying potential degradation pathways.
Rationale: Instability can lead to loss of potency and the formation of potentially toxic impurities. Stability studies are a core component of the Chemistry, Manufacturing, and Controls (CMC) section of an Investigational New Drug (IND) application.[8]
Experimental Protocol: Forced Degradation Study
-
Stress Conditions : Expose solutions of the compound to a range of harsh conditions, including:
-
Acidic : e.g., 0.1 M HCl at 60°C
-
Basic : e.g., 0.1 M NaOH at 60°C
-
Oxidative : e.g., 3% H₂O₂ at room temperature
-
Thermal : Solid compound at elevated temperature (e.g., 80°C)
-
Photolytic : Solution exposed to UV/Vis light (ICH Q1B guidelines)
-
-
Time Points : Sample the solutions at various time points (e.g., 0, 2, 4, 8, 24 hours).
-
Analysis : Analyze the samples using a stability-indicating HPLC method (typically a gradient method with UV or MS detection). This method must be able to separate the parent compound from all degradation products.
-
Evaluation : Quantify the amount of parent compound remaining and identify the structures of major degradants, if possible, using LC-MS.
Caption: Conceptual overview of a forced degradation study workflow.
Summary of Physicochemical Data
The following table summarizes the key physicochemical properties for 1-Cyclopropyl-1-(2,4-dimethoxyphenyl)ethanol. Note: Experimentally determined values should be generated for definitive characterization; some values may be estimated or based on analogous structures where direct data is unavailable.
| Parameter | Value | Method / Rationale | Significance in Drug Development |
| Molecular Weight | ~222.29 g/mol | Calculated from Formula: C₁₃H₁₈O₃[9] | Adherence to Lipinski's Rule of Five; influences diffusion. |
| Physical Form | Solid / Oil (TBD) | Visual Inspection, Melting Point | Affects handling, formulation (e.g., solid vs. liquid dosage form). |
| Aqueous Solubility | To be determined | Kinetic Solubility Assay | Critical for oral absorption; guides formulation needs. |
| LogD (pH 7.4) | To be determined | Shake-Flask Method | Predicts membrane permeability, protein binding, and ADME profile. |
| pKa (acidic) | ~16-18 (estimated) | Potentiometric Titration / Prediction | The hydroxyl group is a very weak acid; unlikely to be ionized at physiological pH. |
| Chemical Stability | To be determined | Forced Degradation Study | Determines shelf-life, identifies potential impurities, informs storage conditions. |
| Storage | 2-8°C recommended | Supplier Data | Ensures integrity of the bulk drug substance. |
Conclusion
The systematic physicochemical characterization of 1-Cyclopropyl-1-(2,4-dimethoxyphenyl)ethanol, as outlined in this guide, is a non-negotiable prerequisite for its successful progression as a drug development candidate. Each experimental protocol is designed not only to generate data but to provide a trustworthy and scientifically sound basis for critical decisions in medicinal chemistry, formulation, and preclinical development. By understanding the causality behind these characterization efforts—rooted in regulatory requirements and the fundamental principles of biopharmaceutics—research organizations can de-risk their projects, optimize resource allocation, and ultimately increase the probability of translating a promising molecule into a viable therapeutic.
References
-
Title: Guidance for Industry #169 - Drug Substance - FDA Source: U.S. Food and Drug Administration URL: [Link]
-
Title: A Brief Guide to Understanding: FDA's CMC Guidance for Phase 2 and 3 INDs Source: YouTube URL: [Link]
-
Title: FDA's New Draft Guidance on Bulk Drug Substances in Compounding Source: FDA URL: [Link]
-
Title: III Analytical Methods Source: Japan International Cooperation Agency URL: [Link]
-
Title: Chemistry, Manufacturing, and Control (CMC) Information for Human Gene Therapy Investigational New Drug Applications Source: Regulations.gov URL: [Link]
-
Title: Sources - The IUPAC Compendium of Chemical Terminology Source: IUPAC URL: [Link]
-
Title: 1-(2,5-Dimethylphenyl)-1-cyclopropyl ethanol Source: PubChem URL: [Link]
-
Title: 1-Cyclopropylethanol Source: PubChem URL: [Link]
-
Title: Physicochemical and Structural (Q3) Characterization of Topical Drug Products Submitted in ANDAs Source: FDA URL: [Link]
-
Title: Ring-Opening/Annulation Reaction of Cyclopropyl Ethanols: Concise Access to Thiophene Aldehydes via C–S bond formation - Supporting Information Source: Royal Society of Chemistry URL: [Link]
-
Title: Recommendations and Technical Reports Source: IUPAC URL: [Link]
- Title: US7164047B2 - Processes for preparation of cyclopropylethanol, cyclopropylacetonitorile and intermediates of both Source: Google Patents URL
-
Title: Investigating out-of-specification test results of chemical composition based on metrological concepts (IUPAC Technical Report) Source: IUPAC URL: [Link]
-
Title: Solubility for Common Extractable Compounds Source: PPD URL: [Link]
-
Title: Synthesis of 2-[2-(Ethoxymethoxy)phenyl]spiro[cyclopropane-1,2′-indene]-1′,3′-dione Source: MDPI URL: [Link]
-
Title: Physicochemical Properties and Environmental Fate - A Framework to Guide Selection of Chemical Alternatives Source: NCBI Bookshelf URL: [Link]
-
Title: pKa Data Compiled by R. Williams Source: Organic Chemistry Data URL: [Link]
Sources
- 1. fda.gov [fda.gov]
- 2. youtube.com [youtube.com]
- 3. CAS 765-42-4: 1-Cyclopropylethanol | CymitQuimica [cymitquimica.com]
- 4. Physicochemical Properties and Environmental Fate - A Framework to Guide Selection of Chemical Alternatives - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 5. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
- 6. env.go.jp [env.go.jp]
- 7. organicchemistrydata.org [organicchemistrydata.org]
- 8. downloads.regulations.gov [downloads.regulations.gov]
- 9. 1-(3,4-Dimethoxyphenyl)-1-cyclopropyl ethanol 96% | CAS: 1339438-00-4 | AChemBlock [achemblock.com]
